2-(2-Chloro-benzyloxymethyl)-benzoic acid

• IUPAC Name: 2-[(2-chlorophenyl)methoxymethyl]benzoic acid
• InChI: InChI=1S/C15H13ClO3/c16-14-8-4-2-6-12(14)10-19-9-11-5-1-3-7-13(11)15(17)18/h1-8H,9-10H2,(H,17,18)
• InChI Key: QKPKPRDGVLISAF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COCC2=CC=CC=C2Cl)C(=O)O
• Molecular Formula: C15H13ClO3
• Molecular Weight: 276.71 g/mol

Description

Chemical Reactions Analysis

The compound could potentially undergo various chemical reactions due to the presence of the carboxylic acid group and the chlorobenzyl group. For example, the carboxylic acid group could react with bases to form salts, or with alcohols to form esters. The chlorobenzyl group could potentially undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

Based on its structure, “2-(2-Chloro-benzyloxymethyl)-benzoic acid” is likely to be a solid at room temperature. It’s likely to have a relatively high melting point due to the presence of the benzene ring and the carboxylic acid group.

Scientific Research Applications

Synthesis and Characterization

• A novel salicylic acid derivative, closely related in structure to 2-(2-Chloro-benzyloxymethyl)-benzoic acid, was introduced as a potential alternative to acetylsalicylic acid due to its promising COX-2 specificity, lower toxicity profile, and beneficial analgesic, anti-inflammatory, and antiplatelet activities. This compound is considered promising for new drug development (Tjahjono et al., 2022).

Environmental and Health Implications

• Benzoic acid, a core component of the compound , is extensively used as an antibacterial and antifungal preservative in foods and feeds. Research indicates it can promote gut functions, suggesting potential health benefits from its regulatory effects on digestion, absorption, and gut microbiota (Mao et al., 2019).

• The environmental and health implications of benzoic acid derivatives were further explored through physiologically-based pharmacokinetic analysis across species, providing essential insights into the metabolic and dosimetric variations and implications for dietary exposures (Hoffman & Hanneman, 2017).

Safety and Hazards

As with all chemicals, handling “2-(2-Chloro-benzyloxymethyl)-benzoic acid” would require appropriate safety measures. It’s important to use personal protective equipment and follow safe laboratory practices. Specific safety and hazard information would depend on various factors including the compound’s reactivity, toxicity, and environmental impact.